Cas no 102584-77-0 (Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, diacetate, (Z)- (9CI))

• Product Name: Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, diacetate, (Z)- (9CI)
• CAS No: 102584-77-0
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 186183
• PubChem ID: 24846164
• Update Time: 2025-04-19

Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, diacetate, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1,2-dimethyl-1,2-ethenediyl)bis-, diacetate, (Z)- (9CI)
• [4-[(Z)-3-(4-acetyloxyphenyl)but-2-en-2-yl]phenyl] acetate
• 102584-77-0
• cis-Dms-diacetate
• DTXSID80145307
• 4,4'-Stilbenediol, alpha,alpha'-dimethyl-, diacetate, (Z)-
• cis-Dimethylstilboestrol diacetate
• cis-Dimethylstilbestrol diacetate
• cis-alpha,alpha'-Dimethyl-4,4'-stilbenediol diacetate

• Inchi： 1S/C20H20O4/c1-13(17-5-9-19(10-6-17)23-15(3)21)14(2)18-7-11-20(12-8-18)24-16(4)22/h5-12H,1-4H3/b14-13-
• InChI Key： DEZMXODPBGGPOX-YPKPFQOOSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)/C(/C)=C(/C)\C1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 324.136159g/mol
• Monoisotopic Mass: 324.136159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 324.4g/mol
• XLogP3: 4.9
• Topological Polar Surface Area: 52.6Ų